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Compound of Interest

Compound Name: Dihydroxymaleic acid

Cat. No.: B1505802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dihydroxymaleic acid (CAS 526-84-1), systematically known as (2Z)-2,3-dihydroxy-2-

butenedioic acid, is an organic compound with potential applications in various scientific fields.

This technical guide provides a comprehensive overview of its physicochemical properties,

synthesis, and known biological activities. Detailed experimental protocols and structured data

presentation are included to facilitate its use in research and development.

Physicochemical Properties
Dihydroxymaleic acid is a white crystalline solid.[1] It is often found as a dihydrate and its

aqueous solutions are known to be unstable.[2] Key physicochemical data are summarized in

the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₄H₄O₆ [3][4]

Molecular Weight 148.07 g/mol [3][4]

Melting Point Decomposes at 155°C [3]

Boiling Point 387.3 ± 42.0 °C at 760 mmHg [3]

Appearance
White crystalline solid, often as

a dihydrate
[1][2]

Solubility

Slightly soluble in cold water,

ether, and acetic acid; more

soluble in alcohol.[2]

[2]

pKa Data not available

CAS Number 526-84-1 [2]

Synthesis
The primary method for the synthesis of dihydroxymaleic acid is through the oxidation of

tartaric acid.[2][5] This reaction is historically significant and was first reported by H.J.H.

Fenton.[5] The process typically involves the use of Fenton's reagent, which is a solution of

hydrogen peroxide and an iron(II) salt that generates hydroxyl radicals.[5]

Experimental Protocol: Synthesis via Oxidation of
Tartaric Acid
While detailed modern protocols are not readily available in the literature, the classical

synthesis can be outlined based on historical accounts. This protocol should be considered a

general guideline and may require optimization.

Materials:

L-(+)-tartaric acid

Ferrous sulfate (FeSO₄)
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Hydrogen peroxide (H₂O₂) (30% solution)

Distilled water

Ethanol (for purification)

Barium carbonate or calcium carbonate (for neutralization and precipitation)

Procedure:

Reaction Setup: Dissolve a known amount of L-(+)-tartaric acid in distilled water in a reaction

vessel.

Catalyst Addition: Add a catalytic amount of ferrous sulfate to the tartaric acid solution and

stir until dissolved.

Oxidation: Slowly add hydrogen peroxide solution dropwise to the reaction mixture while

maintaining a controlled temperature (e.g., using an ice bath). The reaction is exothermic.

The addition rate should be controlled to prevent excessive heat generation.

Neutralization and Precipitation: After the reaction is complete (indicated by the cessation of

gas evolution or a color change), neutralize the excess acid by carefully adding a base such

as barium carbonate or calcium carbonate. This will precipitate the dihydroxymaleic acid as

its corresponding salt.

Isolation of the Free Acid: Filter the precipitate and wash it with cold water. To obtain the free

acid, the salt is then treated with a stoichiometric amount of a strong acid (e.g., sulfuric acid)

to precipitate the less soluble barium or calcium sulfate, leaving dihydroxymaleic acid in

the solution.

Purification: The resulting solution containing dihydroxymaleic acid can be concentrated

under reduced pressure. The crude product can be purified by recrystallization from a

suitable solvent, such as ethanol.

Logical Workflow for Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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